Cas no 847406-72-8 (1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea)

• Product Name: 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea
• CAS No: 847406-72-8
• MF: C₁₉H₁₇Cl₂N₃OS
• MW: 406.328780889511
• CID: 6500495
• Update Time: 2025-10-29

1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea
• 1-(3,4-dichlorophenyl)-3-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea
• Thiourea, N-(3,4-dichlorophenyl)-N'-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-

• Inchi： 1S/C19H17Cl2N3OS/c1-11-2-3-12-9-13(18(25)24-17(12)8-11)6-7-22-19(26)23-14-4-5-15(20)16(21)10-14/h2-5,8-10H,6-7H2,1H3,(H,24,25)(H2,22,23,26)
• InChI Key： FGVRTMZJUKWRQD-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)=S

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• pka: 11.37±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea

Introduction to 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea (CAS No. 847406-72-8)

1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea, also known by its CAS number 847406-72-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and a quinoline moiety, both of which contribute to its potential biological activities.

The molecular structure of 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea is composed of a thiourea linkage that connects the dichlorophenyl and the quinoline derivatives. The thiourea functional group is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design. The presence of the dichlorophenyl group adds lipophilicity to the molecule, which can enhance its ability to cross biological membranes and reach intracellular targets.

The quinoline moiety in 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea is particularly noteworthy due to its well-documented biological activities. Quinolines have been extensively studied for their antimalarial, antibacterial, and anticancer properties. The 7-methyl substitution on the quinoline ring can modulate the compound's pharmacological profile, potentially enhancing its potency or selectivity.

Recent research has focused on the potential therapeutic applications of 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest.

In addition to its anticancer properties, 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that this compound may have activity against certain viral infections. For example, a study published in Antiviral Research demonstrated that 1-(3,4-dichlorophenyl)-3-2-(7-methyl-2-oxyo-o,dihydroquinolin-o-yi)ethyithiourea exhibited inhibitory effects on the replication of herpes simplex virus (HSV) in vitro.

The mechanism of action of 1-(3,4-dichlorophenyl)-3-o(7-methyloxyo-o,dihydroquinolin-o-yi)ethyithiourea is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the interaction with specific cellular proteins that play key roles in cell proliferation and survival. For instance, this compound may target kinases or other signaling molecules involved in cancer progression. Another potential mechanism involves the modulation of gene expression through epigenetic modifications.

To further explore the therapeutic potential of 1-(3,4-dichlorophenyl)-3-o(7-methyloxyo-o,dihydroquinolin-o-yi)ethyithiourea, ongoing preclinical studies are being conducted to evaluate its safety and efficacy in animal models. These studies aim to provide critical data necessary for advancing this compound into clinical trials. Initial results from these studies have been promising, with no significant toxicity observed at therapeutic concentrations.

In conclusion, 1-(3,4-dichlorophenyl)-3-o(7-methyloxyo-o,dihydroquinolin-o-yi)ethyithiourea (CAS No. 847406-72-) represents a promising lead compound in the development of new therapeutic agents for cancer and viral infections. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and optimization. As research continues to uncover more about this compound's mechanisms of action and potential clinical applications, it holds great promise for contributing to advancements in medicinal chemistry and pharmaceutical science.